Cas no 2092545-32-7 (1-(4-Vinylbenzyl)azetidin-3-ol)

• Product Name: 1-(4-Vinylbenzyl)azetidin-3-ol
• CAS No: 2092545-32-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5040252
• Update Time: 2025-10-30

1-(4-Vinylbenzyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-vinylbenzyl)azetidin-3-ol
• 1-[(4-ethenylphenyl)methyl]azetidin-3-ol
• 1-(4-Vinylbenzyl)azetidin-3-ol

• Inchi： 1S/C12H15NO/c1-2-10-3-5-11(6-4-10)7-13-8-12(14)9-13/h2-6,12,14H,1,7-9H2
• InChI Key： CIHHKAFHIKSZAI-UHFFFAOYSA-N
• SMILES： OC1CN(CC2C=CC(C=C)=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5

Additional information on 1-(4-Vinylbenzyl)azetidin-3-ol

Comprehensive Analysis of 1-(4-Vinylbenzyl)azetidin-3-ol (CAS No. 2092545-32-7): Properties, Applications, and Innovations

1-(4-Vinylbenzyl)azetidin-3-ol (CAS No. 2092545-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This molecule features a unique combination of a vinylbenzyl group and an azetidin-3-ol ring, making it a versatile intermediate for synthesizing advanced polymers, drug candidates, and functional materials. Its CAS number 2092545-32-7 ensures precise identification in global chemical databases, while its structural motifs align with trends in bioactive heterocycles and click chemistry applications.

The growing demand for 1-(4-Vinylbenzyl)azetidin-3-ol is driven by its role in designing targeted drug delivery systems and smart materials. Researchers frequently search for "azetidine derivatives in drug discovery" or "vinylbenzyl applications in polymers," reflecting its relevance in cutting-edge fields. The compound’s hydroxyl group and vinyl functionality enable covalent bonding with biomolecules or polymer matrices, a feature highly sought after in bioconjugation and nanotechnology.

From a synthetic perspective, CAS 2092545-32-7 exemplifies modern trends toward sustainable chemistry. Its synthesis often involves catalytic methods or microwave-assisted reactions, topics frequently queried in academic and industrial forums. The compound’s low toxicity profile and compatibility with green solvents further enhance its appeal, aligning with the global push for eco-friendly chemical processes.

In material science, 1-(4-Vinylbenzyl)azetidin-3-ol serves as a crosslinker for stimuli-responsive hydrogels—a hotspot in wearable electronics and tissue engineering. Searches like "azetidinols in hydrogel design" or "vinylbenzyl monomers for 3D printing" highlight its interdisciplinary utility. Its thermoresponsive properties are particularly valuable for developing drug-eluting implants or self-healing coatings.

Quality control of CAS No. 2092545-32-7 relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with pharmaceutical-grade standards. These methods address common user concerns about "purity verification of azetidine compounds" or "characterization of vinylbenzyl derivatives," reinforcing the compound’s reliability for high-stakes applications.

Future prospects for 1-(4-Vinylbenzyl)azetidin-3-ol include its integration into AI-driven molecular design platforms, where its structural diversity could accelerate discoveries in precision medicine. As queries like "machine learning for heterocyclic optimization" gain traction, this compound’s adaptability positions it as a key player in next-generation computational chemistry workflows.